Cas no 279248-43-0 (Pyridine,2-bromo-5-nitro-, 1-oxide)

Pyridine,2-bromo-5-nitro-, 1-oxide structure
279248-43-0 structure
Product Name:Pyridine,2-bromo-5-nitro-, 1-oxide
CAS No:279248-43-0
MF:C5H3BrN2O3
MW:218.992920160294
CID:248227
PubChem ID:11458645
Update Time:2025-04-19

Pyridine,2-bromo-5-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-bromo-5-nitro-, 1-oxide
    • 2-bromo-5-nitro-1-oxidopyridin-1-ium
    • 2-BROMO-5-NITROPYRIDINE-1-OXIDE
    • 2-Brom-5-nitropyridin-1-oxid
    • 2-Bromo-5-nitropyridine 1-oxide
    • 2-Bromo-5-nitropyridine-1-oxyde
    • 2-Bromo-5-nitro-1-oxo-1lambda~5~-pyridine
    • J-400270
    • DTXSID50466531
    • 279248-43-0
    • 2-BROMO-5-NITROPYRIDINE-N-OXIDE
    • Inchi: 1S/C5H3BrN2O3/c6-5-2-1-4(8(10)11)3-7(5)9/h1-3H
    • InChI Key: XVLKCMJXHYMDLK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=[N+]1[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 217.93269
  • Monoisotopic Mass: 217.93270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 70.08
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